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Introduction

Isopyrazam is a fungicide widely used in agriculture to control various fungal diseases. Its residue levels in
food commodities must be monitored to ensure compliance with regulatory standards and food safety. This
document details a robust, sensitive analytical method based on Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) for the determination of isopyrazam residues in cucumbers, using a modified
QuEChERS approach for sample preparation [1]. The method has been validated and provides excellent

accuracy and precision.

Experimental Protocol

2.1. Reagents and Materials

Analytical Standards: Isopyrazam (I1ZM) and Azoxystrobin (AZT) - purity >98% [1] [2].
Solvents: Acetonitrile (HPLC grade) [1].

Clean-up Sorbents: Octadecylsilyl silica (C18) and Graphitized Carbon Black (GCB) [1].
Equipment: LC-MS/MS system, centrifuge, vortex mixer, analytical balance.

2.2. Sample Preparation (QUEChERS)

The sample preparation workflow is as follows:
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e Extraction: Weigh 10.0 g of homogenized cucumber sample into a centrifuge tube. Add 10 mL of
acetonitrile and shake vigorously for 1 minute [1].

¢ Centrifugation: Centrifuge the mixture at high speed (e.g., 4000 rpm) for 5 minutes to separate the
organic and aqueous phases [1].

e Clean-up: Transfer the supernatant (acetonitrile layer) to a tube containing 150 mg C18 and 25 mg
GCB. Vortex for 30 seconds to adsorb co-extracted pigments and interfering compounds [1].

¢ Final Preparation: Centrifuge the cleaned extract and filter the supernatant through a 0.22 ym nylon
membrane prior to LC-MS/MS analysis [1].
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2.3. LC-MSIMS Analysis

Table 1: LC Conditions Summary

Parameter Specification

Chromatography Reversed-phase HPLC

Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 pm)

Mobile Phase Gradient of water and acetonitrile (both with 0.1% formic acid)
Flow Rate 0.3 mL/min

Injection Volume 5puL

Table 2: MS/MS Conditions and MRM Transitions

Precursor lon > Product lon Precursor lon > Product lon Collision

Compound

- (Quantification) (Confirmation) Energy (eV)
Isopyrazam 359.2>281.1 359.2 >223.1 Optimized
(1ZM)
Azoxystrobin 404.2 > 372.1 404.2 > 344.1 Optimized
(AZT)

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. The ion source

parameters (gas flows, temperatures, voltages) must be optimized for the specific instrument model.

Method Validation

The method was validated according to standard guidelines, with key performance data summarized below.

Table 3: Method Validation Results for Isopyrazam and Azoxystrobin
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Validation Parameter Isopyrazam (1ZM) Azoxystrobin (AZT)
Linear Range Not specified in source Not specified in source
Limit of Quantification (LOQ) 0.498 ug kg1 0.499 ug kg1
Recovery (%) 91.48 - 114.62 91.48 - 114.62
Relative Standard Deviation (RSD%) <13.1% <13.1%

Matrix Effect Evaluated Evaluated

The validation was performed at three fortification levels: 1, 20, and 500 pug kg=! (n=3 for each level) [1].
The LOQ for both compounds is well below the typical maximum residue level (MRL) of 0.5 mg kg™ for

cucumbers, confirming the method's high sensitivity [1].

Discussion

4.1. Method Performance and Application

The developed method is rapid, sensitive, and reliable for routine monitoring of isopyrazam residues. The
use of a modified QUEChERS procedure provides an efficient and cost-effective sample preparation. The

high recovery rates and low RSD% confirm the method's excellent accuracy and precision [1].

4.2. Context and Relevance of Fungicide Resistance

Monitoring fungicide residues is critical not only for food safety but also for managing fungicide resistance.

The relationship between fungicide use and resistance development can be conceptualized as follows:
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Recent studies show that fungicide exposure can lead to multidrug resistance (MDR) in pathogens like
Botrytis cinerea. For instance, procymidone-domesticated mutants exhibited cross-resistance to azoxystrobin
and other fungicides, linked to point mutations (W647X, R96X, Q751X) in the BcBosl gene and
overexpression of ABC transporter genes (2 to 93.7-fold increase) [2]. This underscores the importance of

sensitive monitoring methods and resistance management strategies.

Conclusion

This Application Note describes a fully validated LC-MS/MS method for determining isopyrazam in
cucumbers. The method demonstrates high sensitivity, accuracy, and precision, making it suitable for
regulatory compliance and food safety monitoring. The provided protocol allows for straightforward

implementation in analytical laboratories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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